Cas no 1597133-45-3 (3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine)

3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine is a substituted pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a cyclopropylmethyl group at the 3-position and an isopropyl substituent at the 4-position, contributing to its unique steric and electronic properties. The presence of the primary amine at the 5-position enhances its reactivity, making it a versatile intermediate for further functionalization. This compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity, which could be advantageous in drug discovery. Its well-defined molecular framework allows for precise modifications, enabling researchers to explore structure-activity relationships in targeted therapeutic applications.
3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine structure
1597133-45-3 structure
Product Name:3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine
CAS No:1597133-45-3
MF:C11H19N3
MW:193.288662195206
CID:5740089
PubChem ID:116228114
Update Time:2025-05-24

3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 3-(cyclopropylmethyl)-1-methyl-4-(1-methylethyl)-
    • EN300-1147664
    • 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine
    • 1597133-45-3
    • Inchi: 1S/C11H19N3/c1-7(2)10-9(6-8-4-5-8)13-14(3)11(10)12/h7-8H,4-6,12H2,1-3H3
    • InChI Key: WLDYHHCBCXOULP-UHFFFAOYSA-N
    • SMILES: N1=C(C(=C(N)N1C)C(C)C)CC1CC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 322.2±37.0 °C(Predicted)
  • pka: 4.99±0.10(Predicted)

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Additional information on 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS No. 1597133-45-3)

3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine, identified by its CAS number 1597133-45-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazole amine class, a category known for its diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the cyclopropylmethyl and isopropyl substituents, contribute to its potential as a key intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for pyrazole derivatives has surged due to their role in targeting various biological pathways. Researchers are particularly interested in 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine for its potential applications in modulating enzyme activity and receptor interactions. Its CAS no 1597133-45-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in the scientific community. The compound's stability and solubility profile make it a promising candidate for further development in drug formulation.

The synthesis of 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine involves multi-step organic reactions, often starting from readily available precursors. The incorporation of the cyclopropylmethyl group is a critical step, as it enhances the compound's metabolic stability and bioavailability. This aspect is particularly relevant in the context of modern drug design, where improving pharmacokinetic properties is a major focus. The isopropyl substituent further contributes to the molecule's lipophilicity, influencing its membrane permeability and target binding affinity.

One of the most frequently asked questions about CAS no 1597133-45-3 pertains to its potential therapeutic applications. While specific indications are still under investigation, preliminary studies suggest that this compound may interact with central nervous system targets, making it a subject of interest for neurological research. The pyrazole amine core is known to exhibit affinity for certain neurotransmitter receptors, which could open doors to new treatments for neurological disorders. However, extensive preclinical and clinical studies are required to validate these hypotheses.

From a commercial perspective, 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 1597133-45-3 serves as a unique identifier, ensuring accurate sourcing and quality control. Researchers and pharmaceutical companies are increasingly looking for reliable suppliers of this compound, driven by its potential in high-throughput screening and lead optimization programs.

Environmental and safety considerations are also paramount when working with 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling and storage. The compound's stability under various conditions is a topic of ongoing study, with particular attention to its degradation products and long-term storage requirements. These factors are critical for ensuring reproducibility in research applications.

In conclusion, 3-(Cyclopropylmethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS no 1597133-45-3) represents a fascinating area of exploration in contemporary chemical and pharmaceutical research. Its structural complexity and potential biological activities make it a valuable tool for scientists aiming to develop next-generation therapeutics. As interest in pyrazole-based compounds continues to grow, this particular molecule is poised to play a significant role in advancing our understanding of drug-receptor interactions and medicinal chemistry strategies.

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